BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Ethyl-2,2,4-trimethylhexane structural formula
and isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14563736

An In-depth Technical Guide on 3-Ethyl-2,2,4-trimethylhexane

Introduction

3-Ethyl-2,2,4-trimethylhexane is a saturated acyclic hydrocarbon belonging to the alkane
series. Its molecular formula is C11H24, making it a structural isomer of undecane.[1][2]
Alkanes are characterized by their single carbon-carbon bonds, rendering them relatively
unreactive and nonpolar.[3] While not typically involved in biological signaling pathways, the
physicochemical properties of highly branched alkanes like 3-Ethyl-2,2,4-trimethylhexane are
of significant interest in fields ranging from materials science to analytical chemistry, where they
may be used as solvents, reference compounds, or components in complex hydrocarbon
mixtures.[3][4] This guide provides a detailed overview of its structure, isomers,
physicochemical properties, and relevant experimental protocols for its characterization.

Molecular Structure and Isomerism

The systematic IUPAC name, 3-Ethyl-2,2,4-trimethylhexane, precisely defines its molecular
architecture. The structure consists of a six-carbon main chain (hexane) with an ethyl group (-
CH2CHB3) attached to the third carbon, two methyl groups (-CH3) on the second carbon, and
one methyl group on the fourth carbon.

Structural Formula

The arrangement of atoms and bonds in 3-Ethyl-2,2,4-trimethylhexane is visualized below.
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Caption: 2D structural representation of 3-Ethyl-2,2,4-trimethylhexane.

Isomers of Undecane (C11H24)

3-Ethyl-2,2,4-trimethylhexane is one of the 159 structural isomers of undecane (C11H24).[4]
[5][6] Structural isomers share the same molecular formula but differ in the connectivity of their
atoms. This variation in structure leads to different physical and chemical properties.[4]
Generally, increased branching disrupts intermolecular van der Waals forces, which tends to
lower the boiling point compared to the linear isomer, n-undecane.[4]

Physicochemical Properties

The properties of 3-Ethyl-2,2,4-trimethylhexane are compared with those of its linear isomer,
n-undecane, and other branched isomers in the table below. Limited experimental data is
available for many highly branched isomers.

Molecular . . .
Isomer CAS Molecular Weight ( Boiling Melting Density
ei
Name Number Formula < Point (°C) Point (°C) (g/lcm3)
g/mol )
3-Ethyl-
2,2,4- 61868-74- Not Not Not
_ C11H24 156.31 _ _ ,
trimethylhe 4 Available Available Available
xane
n-
1120-21-4 C11H24 156.31 196 -26 0.740
Undecane
2-
Not
Methyldeca 6975-98-0 C11H24 156.31 189.3 ] 0.737
Available
ne
3-
13151-34- 188.1 -
Methyldeca C11H24 156.31 -92.9 0.742
3 189.1
ne
4-
Not
Methyldeca 2847-72-5 C11H24 156.31 188.7 ] 0.741
Available
ne
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(Data sourced from[1][3][4][7])

Experimental Protocols

As simple alkanes are generally considered biologically inert, their primary relevance in drug
development is as potential excipients or solvents.[4] The most common experimental
procedures involving these compounds are for identification, purification, and purity
assessment.

Purity Assessment via Gas Chromatography (GC)

Gas chromatography is a standard technique for assessing the purity of volatile organic
compounds like undecane and its isomers.[3]

Objective: To separate and quantify the target compound and any impurities, such as other
isomers or related hydrocarbons.

Methodology:

o Sample Preparation: A dilute solution of the sample is prepared in a high-purity volatile
solvent (e.g., hexane or pentane). An internal standard may be added for precise
quantification.

e Instrument: A gas chromatograph equipped with a Flame lonization Detector (FID) is typically
used.

¢ GC Parameters:

o

Column: A nonpolar capillary column (e.g., DB-1, HP-5ms) of sufficient length (e.g., 30 m)
is chosen to resolve closely boiling isomers.

o Carrier Gas: Helium or Hydrogen at a constant flow rate.

o Injector Temperature: Set high enough to ensure rapid vaporization of the sample (e.qg.,
250 °C).

o Oven Temperature Program: A temperature gradient is employed, starting at a low
temperature (e.g., 40 °C) and ramping up to a higher temperature (e.g., 200 °C) to elute all
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components.

o Detector Temperature: Set higher than the final oven temperature to prevent condensation
(e.g., 280 °C).

o Data Analysis: The retention time of the major peak is compared to a known standard of 3-
Ethyl-2,2,4-trimethylhexane for identification. The area of each peak is integrated, and the
purity is calculated as the percentage of the main peak area relative to the total area of all
peaks.

Logical Workflow for Isomer Characterization

The definitive identification and characterization of a specific alkane isomer from a complex
mixture or a synthesis reaction requires a systematic workflow combining multiple analytical
techniques.
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Caption: A logical workflow for the characterization of an unknown alkane isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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